![molecular formula C₂₀H₁₄O B1144600 [1,1'-Binaphthalen]-8-ol CAS No. 146746-40-9](/img/no-structure.png)
[1,1'-Binaphthalen]-8-ol
Description
The description of a chemical compound usually includes its molecular formula, structure, and other identifiers like CAS number or IUPAC name .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This can include the starting materials, reaction conditions, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound can undergo. This can include reactions with other compounds under various conditions .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, reactivity, and stability .Safety And Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,1'-Binaphthalen]-8-ol involves a series of reactions starting from naphthalene.", "Starting Materials": [ "Naphthalene", "Sodium hydroxide", "Bromine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sodium hydride", "8-Bromo-1-naphthol" ], "Reaction": [ "Naphthalene is first brominated using bromine and sodium hydroxide to form 1-bromo-2-naphthol.", "1-bromo-2-naphthol is then reduced using sodium borohydride to form 1,2-dihydro-1,2-dihydroxy-naphthalene.", "1,2-dihydro-1,2-dihydroxy-naphthalene is then oxidized using hydrochloric acid and sodium hydroxide to form 1,1'-binaphthalen-8,8'-diol.", "1,1'-binaphthalen-8,8'-diol is then deprotonated using sodium hydride and reacted with 8-bromo-1-naphthol to form [1,1'-Binaphthalen]-8-ol." ] } | |
CAS RN |
146746-40-9 |
Product Name |
[1,1'-Binaphthalen]-8-ol |
Molecular Formula |
C₂₀H₁₄O |
Molecular Weight |
270.32 |
Origin of Product |
United States |
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